Cas no 1310405-22-1 (6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310405-22-1
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• MDL: MFCD12025513
• CID: 1089692
• PubChem ID: 46864095
• Update Time: 2025-06-10

6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-FLUORO-2-METHYL-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AKOS015919211
• EN300-7447668
• MB11493
• Z2044761469
• DTXSID80676944
• E90682
• Pyridine, 6-fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1310405-22-1
• DB-350424
• CS-0189500

• MDL： MFCD12025513
• Inchi： 1S/C12H17BFNO2/c1-8-9(6-7-10(14)15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： BNXMLGBCFFOIQG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

Computed Properties

• Exact Mass: 237.1336371g/mol
• Monoisotopic Mass: 237.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine and Its Significance in Modern Chemical Biology

6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by the CAS number 1310405-22-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This pyridine derivative is characterized by its unique structural features, which include a fluorine substituent at the 6-position and a boronic ester group linked to the 3-position. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The fluorine atom in 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is particularly noteworthy due to its ability to influence the metabolic stability and binding affinity of molecules. Fluorinated compounds are widely recognized for their enhanced lipophilicity and resistance to enzymatic degradation, making them attractive candidates for drug development. In recent years, there has been a surge in research focused on fluorinated pyridines as key motifs in medicinal chemistry. These compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The boronic ester group attached to the 3-position of the pyridine ring in this compound is another critical feature. Boronic esters are well-known for their role as versatile intermediates in Suzuki-Miyaura cross-coupling reactions, which are fundamental to constructing complex organic molecules. This reaction allows for the formation of carbon-carbon bonds under mild conditions and with high selectivity, making it indispensable in synthetic organic chemistry. The tetramethyl-substituted dioxaborolane component further enhances the stability of the boronic ester, facilitating its use in multi-step synthetic pathways without degradation.

Recent advancements in the field have highlighted the utility of 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of novel therapeutic agents. For instance, studies have demonstrated its effectiveness as a precursor in generating fluorinated pyridines that serve as scaffolds for kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The incorporation of fluorine into these inhibitors can lead to improved binding affinity and reduced off-target effects.

In addition to its applications in kinase inhibition, this compound has shown promise in the synthesis of antiviral and antibacterial agents. The fluorine substituent enhances the interactions between the drug molecule and its biological target, often leading to more potent and selective inhibition. Moreover, the boronic ester group allows for further functionalization via cross-coupling reactions, enabling chemists to tailor the molecular structure with precision. Such flexibility is crucial for optimizing drug candidates during preclinical development.

The synthesis of 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine exemplifies the synergy between organic chemistry and modern catalytic techniques. The use of palladium catalysts in Suzuki-Miyaura reactions has revolutionized boronic ester transformations by providing efficient and scalable methods for constructing complex heterocyclic systems. This compound serves as a testament to how strategic functional group placement can enhance both synthetic accessibility and biological activity.

Current research is also exploring the role of fluorinated pyridines in modulating neurotransmitter receptors. These receptors are integral to processes such as pain perception and mood regulation, making them attractive targets for therapeutic intervention. Preliminary studies suggest that derivatives of 6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine may exhibit novel mechanisms of action that could lead to breakthroughs in treating neurological disorders.

The future prospects for this compound are promising given its versatility as a synthetic building block. As drug discovery continues to evolve towards more personalized medicine approaches,6-Fluoro-Norbornene derivatives like this one will likely play an increasingly important role in generating tailored therapeutics. The ability to precisely modify molecular structures while maintaining high yields makes it an invaluable asset for medicinal chemists.

In conclusion,6-Fluoro-Norbornene derivatives such as 6-fluoro-Norbornene derivatives (CAS no: 1310405–22–1) represent a cornerstone of modern chemical biology research,with applications spanning multiple therapeutic areas including oncology,neurology,and infectious diseases.* Their unique structural features,* combined with advanced synthetic methodologies,* position them as indispensable tools for developing next-generation pharmaceuticals.* As our understanding*of biological systems*continues*to expand,*compounds like this*will undoubtedly*remain at forefront*of scientific innovation.*